4-(Ethylsulfanyl)-2-(trifluoromethyl)benzoic acid

• Molecular Formula: C10H9F3O2S
• Molecular Weight: 250.24 g/mol
• IUPAC Name: 4-ethylsulfanyl-2-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C10H9F3O2S/c1-2-16-6-3-4-7(9(14)15)8(5-6)10(11,12)13/h3-5H,2H2,1H3,(H,14,15)
• InChI Key: BPYZMQFMWMLWDE-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC(=C(C=C1)C(=O)O)C(F)(F)F

Description

4-(Ethylsulfanyl)-2-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C10H9F3O2S and its molecular weight is 250.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of n-butyllithium in hexane (2.5M, 115 ml) was added dropwise with cooling to a stirred solution of 2-bromo-5-(ethylsulphenyl)benzotrifluoride (80.0 g) in anhydrous ether whilst maintaining the temperature below -70° C. The mixture was stirred at -78° C. for 1.5 hours and poured onto solid carbon dioxide pellets. The mixture was stirred for 20 minutes then treated with hydrochloric acid (2M). The layers were separated and the organic layer was washed with water, dried (MgSO4) and filtered. The filtrate was evaporated to dryness. The residue was triturated with cyclohexane and filtered to give 4-(ethylsulphenyl)-2-trifluoromethylbenzoic acid as an off-white solid, m.p. 133.5° C.